Cas no 2171745-02-9 (2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidine-3-carboxylic acid)

• Product Name: 2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171745-02-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6148280
• PubChem ID: 165514960
• Update Time: 2025-05-28

2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidine-3-carboxylic acid
• 2171745-02-9
• 2-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]pyrrolidine-3-carboxylic acid
• EN300-1529506

• Inchi： 1S/C27H32N2O5/c1-4-23-21(26(31)32)13-14-29(23)25(30)24(16(2)3)28-27(33)34-15-22-19-11-7-5-9-17(19)18-10-6-8-12-20(18)22/h5-12,16,21-24H,4,13-15H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： XYSPSWWCBGSUTM-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)C1CC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidine-3-carboxylic acid (CAS No. 2171745-02-9)

In the realm of synthetic chemistry and pharmaceutical research, 2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidine-3-carboxylic acid (CAS No. 2171745-02-9) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, is widely utilized in peptide synthesis and drug development. Its unique properties make it a valuable building block for researchers aiming to design novel therapeutic agents. The compound's Fmoc-protected amino acid moiety is particularly noteworthy, as it plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the field of biotechnology.

The growing demand for peptide-based therapeutics has propelled the importance of compounds like 2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidine-3-carboxylic acid. With the rise of personalized medicine and targeted drug delivery systems, researchers are increasingly focusing on peptides due to their high specificity and low toxicity. This compound, with its pyrrolidine backbone and carboxylic acid functionality, offers versatility in modifying peptide sequences to enhance bioavailability and stability. Recent studies have highlighted its potential in addressing challenges related to drug resistance and enzyme degradation, making it a hot topic in academic and industrial circles.

From a synthetic perspective, the Fmoc group in 2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidine-3-carboxylic acid provides a robust protective strategy during peptide elongation. This feature aligns with the current trend toward green chemistry, as it minimizes side reactions and reduces the need for harsh deprotection conditions. Moreover, the compound's compatibility with automated peptide synthesizers has made it a staple in high-throughput screening (HTS) workflows. As the pharmaceutical industry continues to explore AI-driven drug discovery, the role of such high-purity intermediates becomes even more critical.

Another area where CAS No. 2171745-02-9 shines is in the development of bioconjugates and prodrugs. Its reactive sites allow for facile conjugation with other biomolecules, enabling the creation of hybrid therapeutics. This capability is particularly relevant in the context of cancer immunotherapy and vaccine development, where precise molecular engineering is paramount. Researchers are also investigating its utility in nanoparticle functionalization, a cutting-edge approach to improving drug delivery efficiency.

Quality control and analytical characterization of 2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidine-3-carboxylic acid are essential to ensure its suitability for advanced applications. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify its purity and structural integrity. These measures are crucial for meeting regulatory standards, especially in GMP-compliant manufacturing environments. The compound's stability under various storage conditions is another key consideration for laboratories and production facilities.

In conclusion, 2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidine-3-carboxylic acid (CAS No. 2171745-02-9) represents a cornerstone in modern chemical and pharmaceutical research. Its multifaceted applications, from peptide synthesis to drug formulation, underscore its importance in advancing scientific and medical frontiers. As the demand for innovative therapeutics grows, this compound is poised to remain at the forefront of biochemical innovation.